Cas no 2130860-50-1 (trans-3,3,3-Trifluoropropen-1-ylboronic acid pinacol ester)
2130860-50-1 structure
Product Name:trans-3,3,3-Trifluoropropen-1-ylboronic acid pinacol ester
CAS No:2130860-50-1
MF:C9H14BF3O2
MW:222.012473583221
CID:4787331
Update Time:2023-08-17
trans-3,3,3-Trifluoropropen-1-ylboronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- TRANS-3,3,3-TRIFLUOROPROPEN-1-YLBORONIC ACID PINACOL ESTER
- AB84691
- (E)-4,4,5,5-Tetramethyl-2-(3,3,3-trifluoroprop-1-en-1-yl)-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(3,3,3-trifluoroprop-1-en-1-yl)-1,3,2-dioxaborolane
- trans-3,3,3-Trifluoropropen-1-ylboronic acid pinacol ester
-
- Inchi： 1S/C9H14BF3O2/c1-7(2)8(3,4)15-10(14-7)6-5-9(11,12)13/h5-6H,1-4H3/b6-5+
- InChI Key： LSQJLEDIJPQESE-AATRIKPKSA-N
- SMILES： FC(/C=C/B1OC(C)(C)C(C)(C)O1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 255
- Topological Polar Surface Area: 18.5
trans-3,3,3-Trifluoropropen-1-ylboronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-703146-100mg |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 93.0% | 100mg |
$342.0 | 2022-02-28 | |
| Enamine | EN300-703146-250mg |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 93.0% | 250mg |
$488.0 | 2022-02-28 | |
| Enamine | EN300-703146-500mg |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 93.0% | 500mg |
$769.0 | 2022-02-28 | |
| Enamine | EN300-703146-1000mg |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 93.0% | 1g |
$986.0 | 2022-02-28 | |
| Enamine | EN300-703146-2500mg |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 93.0% | 2500mg |
$1931.0 | 2022-02-28 | |
| Enamine | EN300-703146-5000mg |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 93.0% | 5g |
$2858.0 | 2022-02-28 | |
| Enamine | EN300-703146-10000mg |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 93.0% | 10g |
$4237.0 | 2022-02-28 | |
| Enamine | EN300-703146-0.05g |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 95.0% | 0.05g |
$312.0 | 2025-03-12 | |
| Enamine | EN300-703146-0.1g |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 95.0% | 0.1g |
$466.0 | 2025-03-12 | |
| Enamine | EN300-703146-0.25g |
4,4,5,5-tetramethyl-2-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]-1,3,2-dioxaborolane |
2130860-50-1 | 95.0% | 0.25g |
$666.0 | 2025-03-12 |
trans-3,3,3-Trifluoropropen-1-ylboronic acid pinacol ester Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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